E3 ligase Ligand-Linker Conjugates 13
E3 ligase Ligand-Linker Conjugates 13
E3 ligase Ligand-Linker Conjugates 13 is a synthesized compound that incorporates an E3 ligase ligand and a linker used in PROTAC technology.
Brand Name:
Vulcanchem
CAS No.:
2010159-45-0
VCID:
VC0006860
InChI:
InChI=1S/C28H39N7O6S/c1-18-24(42-17-31-18)20-7-5-19(6-8-20)14-30-26(38)22-13-21(36)15-35(22)27(39)25(28(2,3)4)33-23(37)16-41-12-11-40-10-9-32-34-29/h5-8,17,21-22,25,36H,9-16H2,1-4H3,(H,30,38)(H,33,37)/t21-,22+,25-/m1/s1
SMILES:
CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)COCCOCCN=[N+]=[N-])O
Molecular Formula:
C₂₈H₃₉N₇O₆S
Molecular Weight:
601.72
E3 ligase Ligand-Linker Conjugates 13
CAS No.: 2010159-45-0
Inhibitors
VCID: VC0006860
Molecular Formula: C₂₈H₃₉N₇O₆S
Molecular Weight: 601.72
| CAS No. | 2010159-45-0 |
|---|---|
| Product Name | E3 ligase Ligand-Linker Conjugates 13 |
| Molecular Formula | C₂₈H₃₉N₇O₆S |
| Molecular Weight | 601.72 |
| IUPAC Name | (2S,4R)-1-[(2S)-2-[[2-[2-(2-azidoethoxy)ethoxy]acetyl]amino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide |
| Standard InChI | InChI=1S/C28H39N7O6S/c1-18-24(42-17-31-18)20-7-5-19(6-8-20)14-30-26(38)22-13-21(36)15-35(22)27(39)25(28(2,3)4)33-23(37)16-41-12-11-40-10-9-32-34-29/h5-8,17,21-22,25,36H,9-16H2,1-4H3,(H,30,38)(H,33,37)/t21-,22+,25-/m1/s1 |
| Standard InChIKey | SDSUWMZOAFJCPF-OTNCWRBYSA-N |
| SMILES | CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)COCCOCCN=[N+]=[N-])O |
| Description | E3 ligase Ligand-Linker Conjugates 13 is a synthesized compound that incorporates an E3 ligase ligand and a linker used in PROTAC technology. |
| Reference | [1]. Gadd MS, et al. Structural basis of PROTAC cooperative recognition for selective protein degradation. Nat Chem Biol. 2017 May;13(5):514-521. |
| PubChem Compound | 122551829 |
| Last Modified | Nov 26 2021 |
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